Cas no 175202-26-3 (3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid)

3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid structure
175202-26-3 structure
Product Name:3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid
CAS No:175202-26-3
MF:C8H9ClO4S2
MW:268.737659215927
MDL:MFCD00084961
CID:1083548
PubChem ID:2819856
Update Time:2025-04-20

3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-(isopropylsulfonyl)thiophene-2-carboxylic acid
    • 3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid
    • 3-chloro-4-propan-2-ylsulfonylthiophene-2-carboxylic acid
    • 2-Thiophenecarboxylic acid,3-chloro-4-[(1-methylethyl)sulfonyl]
    • 3-CHLORO-4 (ISOPROPYLSULFONYL)-2-CARBOXYLIC ACID
    • 3-CHLORO-4 (ISOPROPYLSULFONYL)THIOPHENE-2-CARBOXYL
    • 3-Chloro-4-(propane-2-sulphonyl)-thiophene-2-carboxylicacid
    • 3-CHLORO-4-(ISOPROPYLSULFONYL)THIOPHENE-2-CARBOXYLICACID
    • DTXSID40384836
    • SCHEMBL1326886
    • 2-Thiophenecarboxylic acid, 3-chloro-4-[(1-methylethyl)sulfonyl]-
    • 3-chloro-4-(propane-2-sulphonyl)-thiophene-2-carboxylic acid
    • 3-chloro-4-(propane-2-sulfonyl)thiophene-2-carboxylic acid
    • MFCD00084961
    • 175202-26-3
    • CS-0320809
    • AKOS022181866
    • AS-5334
    • MDL： MFCD00084961
    • Inchi： 1S/C8H9ClO4S2/c1-4(2)15(12,13)5-3-14-7(6(5)9)8(10)11/h3-4H,1-2H3,(H,10,11)
    • InChI Key： YBTCUNQIEVRDNE-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)O)SC=C1S(C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 267.96300
  • Monoisotopic Mass: 267.9630788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 108.06000
  • LogP: 3.36260

3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR346300-1g
3-Chloro-4-(propane-2-sulphonyl)-thiophene-2-carboxylic acid
 175202-26-3
1g
 £289.00 2025-02-20
abcr
AB337661-1 g
3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid; 95%
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 €391.30 2023-06-21
Matrix Scientific
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3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid, 95%+
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TRC
C593208-10mg
3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid
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TRC
C593208-50mg
3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid
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TRC
C593208-100mg
3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3-Chloro-4-(isopropylsulfonyl)thiophene-2-carboxylic acid
 175202-26-3 95+%
1g
 ￥3078 2023-04-15
Apollo Scientific
OR346300-5g
3-Chloro-4-(propane-2-sulphonyl)-thiophene-2-carboxylic acid
 175202-26-3
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 £989.00 2025-02-20
Apollo Scientific
OR346300-10g
3-Chloro-4-(propane-2-sulphonyl)-thiophene-2-carboxylic acid
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 £1742.00 2025-02-20
abcr
AB337661-1g
3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid, 95%; .
 175202-26-3 95%
1g
 €391.30 2025-03-19

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